3-(4-Fluorobenzyl)tetrahydro-2H-pyran-4-amine hydrochloride

• Molecular Formula: C12H17ClFNO
• Molecular Weight: 245.72 g/mol
• IUPAC Name: 3-[(4-fluorophenyl)methyl]oxan-4-amine;hydrochloride
• InChI: InChI=1S/C12H16FNO.ClH/c13-11-3-1-9(2-4-11)7-10-8-15-6-5-12(10)14;/h1-4,10,12H,5-8,14H2;1H
• InChI Key: JAFZVFCZESSVHX-UHFFFAOYSA-N
• Canonical SMILES: C1COCC(C1N)CC2=CC=C(C=C2)F.Cl

Description

Chemical Structure: The compound features a tetrahydropyran (oxane) ring substituted at the 4-position with an amine group and a 4-fluorobenzyl moiety. Its molecular formula is C₁₂H₁₆ClFNO, with a CAS registry number 1956327-84-6 . Key Properties:

• Molecular Weight: ~259.72 g/mol (calculated based on formula).
• Physicochemical Traits: The fluorine atom enhances lipophilicity and metabolic stability, while the benzyl group contributes to π-π stacking interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Fluorobenzyl)tetrahydro-2H-pyran-4-amine hydrochloride typically involves the following steps:

Formation of the Tetrahydropyran Ring: The tetrahydropyran ring can be synthesized through a Prins cyclization reaction, where an aldehyde reacts with an alkene in the presence of an acid catalyst.

Introduction of the 4-Fluorobenzyl Group: The 4-fluorobenzyl group can be introduced via a nucleophilic substitution reaction using 4-fluorobenzyl chloride and a suitable nucleophile.

Amination: The amine group can be introduced through a reductive amination reaction, where an aldehyde or ketone reacts with an amine in the presence of a reducing agent.

Formation of the Hydrochloride Salt: The final step involves the formation of the hydrochloride salt by reacting the free base with hydrochloric acid.

Industrial Production Methods

Industrial production of 3-(4-Fluorobenzyl)tetrahydro-2H-pyran-4-amine hydrochloride follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity, using industrial-grade reagents and catalysts.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amine group, forming corresponding oxides or imines.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the benzyl position, where the fluorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophiles like sodium azide or thiolates can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of imines or oxides.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzyl derivatives.

Scientific Research Applications

3-(4-Fluorobenzyl)tetrahydro-2H-pyran-4-amine hydrochloride has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic properties, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and intermediates.

Mechanism of Action

The mechanism of action of 3-(4-Fluorobenzyl)tetrahydro-2H-pyran-4-amine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Substituent Position and Functional Group Variations

Compound Name	CAS Number	Molecular Formula	Substituent(s)	Key Differences	Reference
4-(4-Fluorophenyl)tetrahydro-2H-pyran-4-amine hydrochloride	1017134-31-4	C₁₁H₁₄ClFNO	4-Fluorophenyl (directly attached to pyran)	No benzyl spacer; phenyl ring directly bonded to pyran
4-(2-Fluorobenzyl)tetrahydro-2H-pyran-4-amine	1245643-55-3	C₁₂H₁₆ClFNO	2-Fluorobenzyl	Fluorine at ortho position on benzyl; steric effects may reduce binding affinity
4-(3-(Trifluoromethyl)phenyl)tetrahydro-2H-pyran-4-amine hydrochloride	1380300-52-6	C₁₂H₁₅ClF₃NO	3-Trifluoromethylphenyl	Trifluoromethyl group increases electronegativity and steric bulk
{[4-(4-Fluorophenyl)tetrahydro-2H-pyran-4-yl]methyl}amine	61861-92-5	C₁₄H₂₂ClNO₃	4-Fluorophenyl with methylamine	Methylamine substitution alters basicity and hydrogen-bonding potential

Critical Analysis of Structural Similarities

• Similarity Scores : highlights 4-(4-Fluorophenyl)tetrahydro-2H-pyran-4-amine hydrochloride (similarity score 0.91) as the closest analog. However, the absence of a benzyl spacer significantly alters its pharmacokinetics compared to the target compound .
• Contradictions: While similarity algorithms prioritize substituent presence, minor positional changes (e.g., para vs. meta fluorine) can drastically affect bioactivity. For instance, 3-(3-chlorophenoxymethyl)-1-(oxan-4-yl)pyrazolo[3,4-d]pyrimidin-4-amine hydrochloride introduces a pyrazolo-pyrimidine system, expanding its utility in kinase inhibition .

Biological Activity

3-(4-Fluorobenzyl)tetrahydro-2H-pyran-4-amine hydrochloride is a compound of interest in medicinal chemistry due to its potential biological activities. The fluorobenzyl group may enhance the compound's pharmacological properties, including its efficacy and selectivity for biological targets. This article reviews the biological activity of this compound, synthesizing findings from various studies and highlighting key research results.

• Chemical Formula : C₁₁H₁₄ClFNO
• Molecular Weight : 231.69 g/mol
• CAS Number : 1956327-84-6

The biological activity of 3-(4-Fluorobenzyl)tetrahydro-2H-pyran-4-amine hydrochloride is primarily attributed to its interaction with specific molecular targets in biological systems. Preliminary studies suggest that it may act as an inhibitor of certain enzymes or receptors, which could be relevant in treating diseases such as cancer or neurological disorders.

Biological Activity Overview

• Antiparasitic Activity
  • Research indicates that derivatives of tetrahydropyran compounds exhibit significant antiparasitic effects, particularly against malaria parasites. The incorporation of polar functionalities has been shown to improve solubility and metabolic stability, enhancing their efficacy against Plasmodium species .
• Neuroprotective Effects
  • Some studies have suggested that tetrahydropyran derivatives may possess neuroprotective properties, potentially through the modulation of neurotransmitter systems or by reducing oxidative stress in neuronal cells .
• Anticancer Potential
  • The compound's structural features may allow it to interact with cancer cell signaling pathways. Investigations into similar compounds have shown promise in inhibiting tumor growth and inducing apoptosis in cancer cells .

Table 1: Summary of Biological Activities

Activity Type	Findings	Reference
Antiparasitic	Significant activity against malaria; improved solubility with modifications
Neuroprotective	Potential modulation of neurotransmitter systems; reduction in oxidative stress
Anticancer	Induction of apoptosis in cancer cells; inhibition of tumor growth observed

Case Study 1: Antiparasitic Activity

A study investigating the effects of various tetrahydropyran derivatives on Plasmodium falciparum found that modifications at the 4-position significantly enhanced activity against the parasite. The study reported an EC50 value indicating potent inhibition, suggesting that similar modifications could be beneficial for 3-(4-Fluorobenzyl)tetrahydro-2H-pyran-4-amine hydrochloride .

Case Study 2: Neuroprotective Effects

In vitro experiments demonstrated that tetrahydropyran derivatives could protect neuronal cells from glutamate-induced toxicity, a common model for neurodegenerative diseases. The protective effects were attributed to the compound's ability to modulate calcium influx and reduce oxidative damage .